Cas no 668972-36-9 (3-Isoxazolecarboxylic acid, 5-[2-(carboxymethoxy)phenyl]-)

• Product Name: 3-Isoxazolecarboxylic acid, 5-[2-(carboxymethoxy)phenyl]-
• CAS No: 668972-36-9
• MF: C₁₂H₉NO₆
• MW: 263.202963590622
• CID: 1713240
• Update Time: 2024-08-31

3-Isoxazolecarboxylic acid, 5-[2-(carboxymethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[2-(carboxymethoxy)phenyl]-

• Inchi： 1S/C12H9NO6/c14-11(15)6-18-9-4-2-1-3-7(9)10-5-8(12(16)17)13-19-10/h1-5H,6H2,(H,14,15)(H,16,17)
• InChI Key： CUDJSCSKNVOWHP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2OCC(O)=O)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 263.04297

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• Boiling Point: 531.4±45.0 °C(Predicted)
• PSA: 109.86
• pka: 3.03±0.10(Predicted)